Cas no 63294-59-7 (2-Undecanone, 5-nitro-)

2-Undecanone, 5-nitro- structure
2-Undecanone, 5-nitro- structure
Product Name:2-Undecanone, 5-nitro-
CAS No:63294-59-7
MF:C11H21NO3
MW:215.289343595505
CID:426854
PubChem ID:13184732
Update Time:2025-04-19

2-Undecanone, 5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2-Undecanone, 5-nitro-
    • 5-nitroundecan-2-one
    • DTXSID90525636
    • 63294-59-7
    • Inchi: 1S/C11H21NO3/c1-3-4-5-6-7-11(12(14)15)9-8-10(2)13/h11H,3-9H2,1-2H3
    • InChI Key: IZXIBDQFUTULED-UHFFFAOYSA-N
    • SMILES: [O-][N+](C(CCC(C)=O)CCCCCC)=O

Computed Properties

  • Exact Mass: 215.15223
  • Monoisotopic Mass: 215.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • PSA: 60.21
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.